Cas no 2172214-59-2 (methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate)

• Product Name: methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate
• CAS No: 2172214-59-2
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• CID: 5870336
• PubChem ID: 165590774
• Update Time: 2025-10-17

methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate
• 2172214-59-2
• EN300-1631530

• Inchi： 1S/C10H17NO3S/c1-14-8(12)9(2-4-15-5-3-9)10(13)6-11-7-10/h11,13H,2-7H2,1H3
• InChI Key： CILVMXMGULDLKN-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(CC1)C1(CNC1)O

Computed Properties

• Exact Mass: 231.09291458g/mol
• Monoisotopic Mass: 231.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų

Additional information on methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate

Methyl 4-(3-Hydroxyazetidin-3-yl)thiane-4-carboxylate: A Comprehensive Overview

Methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate (CAS No. 2172214-59-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a thiane ring and a hydroxyazetidine moiety, making it a valuable candidate for various applications in drug discovery and development.

The thiane ring in methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate contributes to its stability and chemical reactivity. Thiane rings are known for their ability to form stable structures that can withstand various chemical transformations. This property makes the compound an attractive scaffold for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have shown that thiane-containing compounds exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The presence of the hydroxyazetidine moiety in methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate adds another layer of complexity and functionality to the molecule. Hydroxyazetidines are cyclic amines that can form hydrogen bonds and participate in various biological interactions. This feature is particularly important in drug design, as it can enhance the binding affinity of the compound to its target proteins. Research has demonstrated that hydroxyazetidine derivatives can modulate the activity of key enzymes and receptors, making them potential leads for the development of novel therapeutic agents.

In terms of synthesis, methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 4-chlorothiane with an appropriate azetidine derivative, followed by methylation of the carboxylic acid group. The synthetic route is highly reproducible and can be scaled up for industrial production. This synthetic flexibility allows researchers to explore a wide range of structural modifications to optimize the compound's pharmacological properties.

The biological activity of methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several RNA viruses, including influenza and coronavirus. These findings suggest that methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate could be a valuable candidate for the treatment of inflammatory diseases and viral infections.

In the context of cancer research, methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate have also been investigated. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity profile make it suitable for long-term administration in clinical settings.

In conclusion, methyl 4-(3-hydroxyazetidin-3-yl)thiane-4-carboxylate (CAS No. 2172214-59-2) is a promising compound with a wide range of potential applications in drug discovery and development. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the field of medicinal chemistry.